Cas no 24356-14-7 (tert-butyl 2-bromohexanoate)

Tert-butyl 2-bromohexanoate (CAS: [insert CAS number if available]) is a brominated ester compound widely used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its tert-butyl ester group enhances stability, making it suitable for reactions requiring controlled conditions, while the bromine at the α-position enables versatile functionalization, such as nucleophilic substitution or coupling reactions. The compound's well-defined reactivity and high purity (>98%) ensure consistent performance in synthetic routes. Its lipophilic nature also facilitates solubility in organic solvents, streamlining purification processes. Researchers value tert-butyl 2-bromohexanoate for its reliability in constructing complex molecular frameworks, including chiral synthesis, where its stereocenter can be exploited for asymmetric transformations. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong bases.

tert-butyl 2-bromohexanoate structure

Product Name:tert-butyl 2-bromohexanoate

CAS No:24356-14-7

MF:C₁₀H₁₉BrO₂

MW:251.160662889481

MDL:MFCD28142288

CID:1419826

PubChem ID:15267367

Update Time:2025-07-02

tert-butyl 2-bromohexanoate Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid, 2-bromo-, 1,1-dimethylethyl ester
- tert-butyl 2-bromohexanoate
- EN300-25993940
- SCHEMBL2007637
- 2-bromo-hexanoic acid tert-butyl ester
- DTXSID90570707
- DB-173625
- 24356-14-7
- MDL： MFCD28142288
- Inchi： 1S/C10H19BrO2/c1-5-6-7-8(11)9(12)13-10(2,3)4/h8H,5-7H2,1-4H3
- InChI Key： NBXOKFDATKQLMD-UHFFFAOYSA-N
- SMILES： BrC(C(=O)OC(C)(C)C)CCCC

Computed Properties

Exact Mass: 250.05687
Monoisotopic Mass: 250.05684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

tert-butyl 2-bromohexanoate Pricemore >>

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